molecular formula C9H9ClN2O4 B8439064 Methyl 2-chloro-4-(methylamino)-5-nitrobenzoate

Methyl 2-chloro-4-(methylamino)-5-nitrobenzoate

Cat. No.: B8439064
M. Wt: 244.63 g/mol
InChI Key: ILXWMVDVVBUSKT-UHFFFAOYSA-N
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Description

Methyl 2-chloro-4-(methylamino)-5-nitrobenzoate is a useful research compound. Its molecular formula is C9H9ClN2O4 and its molecular weight is 244.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9ClN2O4

Molecular Weight

244.63 g/mol

IUPAC Name

methyl 2-chloro-4-(methylamino)-5-nitrobenzoate

InChI

InChI=1S/C9H9ClN2O4/c1-11-7-4-6(10)5(9(13)16-2)3-8(7)12(14)15/h3-4,11H,1-2H3

InChI Key

ILXWMVDVVBUSKT-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=C(C(=C1)Cl)C(=O)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionylchloride (3.87 g, 32 mmol) is added dropwise at rt to a mixture of 2-chloro-4-methylamino-5-nitro-benzoic acid (5.00 g, 22 mmol) and 45 mL MeOH and it is stirred at reflux overnight. The mixture is cooled to rt and the precipitate is collected by filtration and dried. Yield: 5.01 g. MS m/z: 245 [M+H]+.
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3.87 g
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5 g
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45 mL
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